Cas no 3952-36-1 (2-(9H-fluoren-9-yl)ethan-1-ol)

• Product Name: 2-(9H-fluoren-9-yl)ethan-1-ol
• CAS No: 3952-36-1
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• MDL: MFCD02322394
• CID: 1509128
• PubChem ID: 10921761
• Update Time: 2025-06-08

2-(9H-fluoren-9-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene-9-ethanol
• 2-(9H-fluoren-9-yl)ethanol
• 2-(9H-fluoren-9-yl)-ethanol
• 2-(9-Fluorenyl)ethanol
• 9-Hydroxyethylfluorene
• 2-(9H-fluoren-9-yl)ethan-1-ol
• 2-(9-fluorenyl) ethanol
• WKBKTKRNNSFTMV-UHFFFAOYSA-N
• DB-354906
• Fluorene-9-ethanol
• SY279661
• AKOS032948093
• A936207
• 2-9H-fluoren-9-yl-ethanol
• EN300-2006713
• 9-(2-hydroxyethyl}fluorene
• SCHEMBL2231461
• AMY1083
• 3952-36-1
• MFCD02322394
• DTXSID401316143

• MDL： MFCD02322394
• Inchi： 1S/C15H14O/c16-10-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15-16H,9-10H2
• InChI Key： WKBKTKRNNSFTMV-UHFFFAOYSA-N
• SMILES： OCCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 210.10452
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.146±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 103-104 ºC
• Solubility: Very slightly soluble (0.4 g/l) (25 º C),
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-(9H-fluoren-9-yl)ethan-1-ol

Recent Advances in the Application of 2-(9H-Fluoren-9-yl)ethan-1-ol (CAS: 3952-36-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(9H-fluoren-9-yl)ethan-1-ol (CAS: 3952-36-1) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This fluorenyl-based alcohol serves as a key intermediate in the synthesis of various bioactive molecules and functional materials. Recent studies have explored its potential in drug delivery systems, polymer chemistry, and as a protecting group in peptide synthesis. The unique structural features of this compound, including its aromatic fluorenyl moiety and hydroxyl functionality, make it a valuable building block for designing novel therapeutic agents and advanced materials.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-(9H-fluoren-9-yl)ethan-1-ol in developing targeted drug delivery systems. Researchers successfully conjugated this compound with anticancer agents, creating prodrugs that showed enhanced tumor selectivity and reduced systemic toxicity. The fluorenyl group contributed to improved cellular uptake, while the hydroxyl group allowed for facile conjugation with various drug molecules. These findings suggest promising applications in oncology therapeutics, particularly for drugs with narrow therapeutic windows.

In materials science, a breakthrough was reported in Advanced Materials (2024) where 2-(9H-fluoren-9-yl)ethan-1-ol was used to develop self-assembling fluorescent polymers. The researchers utilized the compound's ability to form π-π stacking interactions, creating materials with tunable optical properties. These polymers demonstrated exceptional stability and brightness, making them suitable for biomedical imaging applications. The study highlighted how minor modifications to the fluorenyl alcohol structure could dramatically alter the material's photophysical properties, opening new possibilities for diagnostic tool development.

Recent advancements in synthetic methodology have also focused on 2-(9H-fluoren-9-yl)ethan-1-ol. A 2024 Organic Letters publication described a novel catalytic system for its asymmetric synthesis, achieving excellent enantioselectivity (>99% ee). This development is particularly significant for pharmaceutical applications where chirality plays a crucial role in drug efficacy and safety. The new synthetic route offers improved yield and purity compared to traditional methods, potentially lowering production costs for fluorenyl-based pharmaceuticals.

From a mechanistic perspective, computational studies published in Physical Chemistry Chemical Physics (2023) provided detailed insights into the molecular interactions of 2-(9H-fluoren-9-yl)ethan-1-ol with biological targets. Molecular dynamics simulations revealed how the fluorenyl group facilitates membrane penetration, while the hydroxyl group participates in specific hydrogen bonding interactions with protein targets. These findings are guiding the rational design of new drug candidates that leverage the unique properties of this chemical scaffold.

Looking forward, researchers are exploring the potential of 2-(9H-fluoren-9-yl)ethan-1-ol in emerging areas such as PROTAC (proteolysis targeting chimera) technology and RNA-targeted therapeutics. Preliminary results presented at the 2024 American Chemical Society meeting showed promising activity in protein degradation applications, where the compound's bifunctional nature enables simultaneous binding to target proteins and E3 ubiquitin ligases. This represents an exciting new direction for this versatile chemical building block in modern drug discovery paradigms.